Cas no 115794-30-4 (Dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate)

• Product Name: Dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate
• CAS No: 115794-30-4
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• MDL: MFCD18909538
• CID: 2875757
• PubChem ID: 643099
• Update Time: 2025-06-22

Dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate
• (1S,2S)-4-Oxo-cyclopentane-1,2-dicarboxylic acid dimethyl ester
• (1S,2S)-Dimethyl 4-oxocyclopentane-1,2-dicarboxylate
• T6177
• 4-Oxocyclopentane-1alpha,2beta-dicarboxylic acid dimethyl ester
• 1,2-cyclopentanedicarboxylic acid, 4-oxo-, dimethyl ester, (1S,2S)-
• 1,2-Cyclopentanedicarboxylic acid, 4-oxo-, 1,2-dimethyl ester, (1S,2S)-
• G88593
• (1S,2S)-Dimethyl4-oxocyclopentane-1,2-dicarboxylate
• SCHEMBL7858138
• 115794-30-4
• 1,2-dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate
• InChI=1/C9H12O5/c1-13-8(11)6-3-5(10)4-7(6)9(12)14-2/h6-7H,3-4H2,1-2H3/t6-,7-/m0/s
• Dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate

• MDL： MFCD18909538
• Inchi： 1S/C9H12O5/c1-13-8(11)6-3-5(10)4-7(6)9(12)14-2/h6-7H,3-4H2,1-2H3/t6-,7-/m0/s1
• InChI Key： GMKJWKXCHOWVDN-BQBZGAKWSA-N
• SMILES： O=C1C[C@H](C(=O)OC)[C@@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 200.06847348 g/mol
• Monoisotopic Mass: 200.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.7
• Molecular Weight: 200.19

Additional information on Dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate

Comprehensive Overview of Dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate (CAS No. 115794-30-4)

Dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate (CAS No. 115794-30-4) is a highly specialized chiral ester compound widely utilized in pharmaceutical synthesis and fine chemical applications. Its unique cyclopentane backbone and dicarboxylate functionality make it a valuable intermediate for asymmetric synthesis, particularly in the production of prostaglandins, antiviral agents, and other bioactive molecules. The compound's (1S,2S) stereochemistry ensures enantioselective reactivity, a feature increasingly demanded in modern drug development to minimize off-target effects.

In recent years, the demand for chiral building blocks like Dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate has surged due to the pharmaceutical industry's focus on precision medicine. Researchers frequently search for "CAS 115794-30-4 solubility," "stereoselective cyclopentane derivatives," or "green synthesis methods for chiral esters," reflecting growing interest in sustainable production and application optimization. The compound's ketone group at the 4-position allows for further functionalization, enabling diverse downstream modifications—a topic often explored in peer-reviewed journals.

From a technical perspective, Dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate exhibits remarkable stability under inert atmospheres, with a melting point range of 78–82°C. Its molecular weight of 200.18 g/mol and high purity grades (>98%) make it suitable for catalytic asymmetric reactions. Analytical techniques like HPLC and chiral GC are commonly employed to verify its enantiomeric excess (ee), a critical parameter for regulatory compliance in Good Manufacturing Practice (GMP) settings.

The compound's role in organocatalysis has gained attention, particularly in Michael addition reactions and cycloadditions. Recent publications highlight its utility in constructing spirocyclic frameworks—a structural motif prevalent in kinase inhibitors and antimicrobial agents. Environmental considerations also drive innovation; newer protocols emphasize biocatalytic routes using immobilized lipases to synthesize this ester, reducing reliance on traditional solvent-intensive methods.

Storage recommendations for CAS 115794-30-4 typically suggest airtight containers at 2–8°C to prevent hydrolysis of the ester groups. Suppliers often provide technical data sheets detailing its spectroscopic properties (e.g., 1H NMR peaks at δ 3.75–3.82 for methoxy groups) and compatibility with common reagents. These specifications are vital for chemists designing multi-step syntheses where this compound serves as a linchpin intermediate.

Emerging applications include its use in metal-organic frameworks (MOFs) as a linker precursor, leveraging its rigid cyclic structure. Furthermore, computational chemists model its conformational dynamics to predict reactivity in silico—an approach aligning with the industry's shift toward AI-assisted molecular design. Such interdisciplinary relevance ensures Dimethyl (1S,2S)-4-oxocyclopentane-1,2-dicarboxylate remains a compound of sustained scientific and commercial interest.